![molecular formula C15H20FNO4S B7353219 2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353219.png)
2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid
Overview
Description
2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid, also known as Fasoracetam, is a nootropic drug that has been studied for its potential cognitive enhancing effects. It was first synthesized in 1998 by the Japanese pharmaceutical company, Nippon Shinyaku.
Mechanism of Action
The exact mechanism of action of 2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid is not fully understood. It is believed to work by increasing the release of acetylcholine, a neurotransmitter that is important for memory and learning. It may also modulate the activity of glutamate receptors, which are involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
This compound has been shown to increase the density of certain types of glutamate receptors in the brain, which may enhance synaptic plasticity and improve memory and learning. It has also been shown to increase the release of acetylcholine in the brain, which may improve attention and focus.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid in lab experiments is that it has a relatively low toxicity and is well-tolerated in humans. However, one limitation is that its effects on cognitive function may vary depending on the individual and the dose used.
Future Directions
There are several potential future directions for research on 2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid. One area of interest is its potential use in treating cognitive disorders such as Alzheimer's disease and ADHD. Another area of interest is its potential use in enhancing cognitive function in healthy individuals. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of cognitive enhancement.
Synthesis Methods
The synthesis of 2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid involves several steps, including the reaction of (1R,2S)-1-(pyrrolidin-2-yl)propan-2-amine with (4-fluoro-3,5-dimethylphenyl) sulfonyl chloride to form N-(4-fluoro-3,5-dimethylphenyl)sulfonyl-1-(pyrrolidin-2-yl)propan-2-amine. This compound is then reacted with cyclopentanone to form this compound.
Scientific Research Applications
2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid has been studied for its potential use in treating cognitive disorders such as Alzheimer's disease and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in enhancing cognitive function in healthy individuals.
properties
IUPAC Name |
2-[(1S,3R)-3-[(4-fluoro-3,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FNO4S/c1-9-5-13(6-10(2)15(9)16)22(20,21)17-12-4-3-11(7-12)8-14(18)19/h5-6,11-12,17H,3-4,7-8H2,1-2H3,(H,18,19)/t11-,12+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQGWHKWISBCVNE-NWDGAFQWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1F)C)S(=O)(=O)NC2CCC(C2)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1F)C)S(=O)(=O)N[C@@H]2CC[C@@H](C2)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[[(3aS,6aR)-2,3a-dimethyl-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrol-5-yl]sulfonyl]-3-methylbenzoic acid](/img/structure/B7353140.png)
![3-[[(3aS,6aR)-2,3a-dimethyl-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrol-5-yl]sulfonyl]-2-methylbenzoic acid](/img/structure/B7353146.png)
![4-[[(3aS,6aR)-2,3a-dimethyl-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrol-5-yl]sulfonyl]-2,5-dimethylfuran-3-carboxylic acid](/img/structure/B7353149.png)
![N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methyl-4,5,6,7-tetrahydroindazole-3-sulfonamide](/img/structure/B7353151.png)
![2-[(1S,3R)-3-[(2,5-dimethylphenyl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353159.png)
![2-[(1R,3S)-3-(thiophen-3-ylsulfonylamino)cyclopentyl]acetic acid](/img/structure/B7353161.png)
![2-[(1S,3R)-3-[(4-ethoxy-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353165.png)
![2-[(1R,3S)-3-[[2-(difluoromethoxy)phenyl]sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353177.png)
![2-[(1S,3R)-3-[(3-chloro-2-methylphenyl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353182.png)
![2-[(1S,3R)-3-[(4,5-dimethylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353188.png)
![2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353190.png)
![2-[(1S,3R)-3-[(2-tert-butylphenyl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353214.png)
![2-[(1S,3R)-3-[(2,4,5-trimethylthiophen-3-yl)sulfonylamino]cyclopentyl]acetic acid](/img/structure/B7353226.png)
![N-[(3aR,6aS)-2,3,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3a-yl]-1-benzothiophene-2-sulfonamide](/img/structure/B7353235.png)